Cas no 1895329-52-8 (1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine
• CAS No: 1895329-52-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6432119
• PubChem ID: 117282675
• Update Time: 2025-06-10

1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine
• 1-[(3-methoxy-4-methylphenyl)methyl]cyclopropan-1-amine
• 1895329-52-8
• EN300-1791372

• Inchi： 1S/C12H17NO/c1-9-3-4-10(7-11(9)14-2)8-12(13)5-6-12/h3-4,7H,5-6,8,13H2,1-2H3
• InChI Key： BWTJZGLZRVUNIK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)CC1(CC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine

Introduction to 1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine (CAS No. 1895329-52-8)

1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine, with the CAS number 1895329-52-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted phenyl group. The methoxy and methyl substituents on the phenyl ring contribute to its distinct chemical properties and biological activity.

The development and study of 1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine have been driven by its potential applications in the treatment of various diseases. Recent research has focused on its pharmacological properties, particularly its ability to modulate specific receptors and enzymes involved in neurological disorders, inflammation, and cancer. The compound's unique structure allows it to interact with target proteins in ways that traditional small molecules cannot, potentially leading to novel therapeutic strategies.

In terms of chemical synthesis, 1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine can be prepared through a series of well-defined steps. One common approach involves the reaction of a substituted benzaldehyde with a suitable cyclopropane derivative, followed by reduction and functional group manipulation. The synthesis process is highly modular, allowing for the introduction of various substituents to fine-tune the compound's properties for specific applications.

The biological activity of 1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine has been extensively studied in both in vitro and in vivo models. In cell-based assays, it has shown promising results as an inhibitor of certain kinases and receptors, which are key players in signal transduction pathways associated with disease progression. For example, it has been reported to inhibit the activity of protein kinase C (PKC), which is implicated in various cellular processes including cell proliferation and apoptosis.

Clinical trials involving 1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine are still in their early stages, but preliminary data suggest that it may have therapeutic potential in treating conditions such as neurodegenerative diseases and certain types of cancer. The compound's ability to cross the blood-brain barrier makes it particularly attractive for neurological applications. Additionally, its low toxicity profile and favorable pharmacokinetic properties further support its development as a drug candidate.

In the context of drug discovery, 1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine serves as a valuable lead compound for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can identify key functional groups that contribute to its biological activity and optimize its therapeutic potential. This approach has led to the identification of several analogs with enhanced potency and selectivity.

The future prospects for 1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine are promising. Ongoing research aims to elucidate its mechanism of action at the molecular level and explore its potential synergistic effects with other therapeutic agents. Additionally, efforts are being made to improve its bioavailability and reduce any potential side effects through advanced formulation techniques.

In conclusion, 1-(3-methoxy-4-methylphenyl)methylcyclopropan-1-amine (CAS No. 1895329-52-8) is a fascinating compound with significant potential in the pharmaceutical industry. Its unique chemical structure and promising biological activity make it an important target for further investigation and development. As research continues to advance, it is likely that this compound will play a crucial role in the discovery of new treatments for a variety of diseases.